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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for piperonylamine. The following sections detail the

compound's properties, associated hazards, and the necessary precautions for its safe use in a

laboratory and research setting. All quantitative data is summarized in structured tables for

ease of reference.

Chemical and Physical Properties
Piperonylamine, also known as 1,3-Benzodioxole-5-methanamine or 3,4-

Methylenedioxybenzylamine, is a versatile aromatic amine used in agrochemical synthesis and

pharmaceutical development.[1] Its key physical and chemical properties are summarized

below.
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Property Value Reference

CAS Number 2620-50-0 [1][2]

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [3][4]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Odor Amine compounds [2]

Boiling Point 138 - 139 °C @ 13 mmHg [2][3]

Density 1.214 g/mL at 25 °C [3][5]

Flash Point > 112 °C (> 233.6 °F) [2]

Refractive Index n20/D 1.564 [3][5]

pH 11.6 [2]

Vapor Density 5.21 [2]

Water Solubility 0.9 g/100 mL [6]

Vapor Pressure 0.00837 mmHg at 25°C [6]

Hazard Identification and GHS Classification
Piperonylamine is classified as a hazardous chemical.[2] The following table summarizes its

GHS classification and associated hazard statements.
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Classification Code Hazard Statement

Skin Corrosion/Irritation,

Category 1
H314

Causes severe skin burns and

eye damage.[7]

Serious Eye Damage/Eye

Irritation, Category 1
H314

Causes severe skin burns and

eye damage.[7]

Skin Irritation, Category 2 H315 Causes skin irritation.[6][8]

Serious Eye Irritation,

Category 2
H319

Causes serious eye irritation.

[6][8]

Specific target organ toxicity

(single exposure), Category 3
H335

May cause respiratory

irritation.[3][6]

Signal Word: Danger[2]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

piperonylamine.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2][6]

Use only in a well-ventilated area or outdoors.[6]

Wear appropriate personal protective equipment (see Section 5).[2]

Wash hands thoroughly after handling.[2][6]

Remove and wash contaminated clothing and gloves before re-use.[2]

Do not ingest. If swallowed, seek immediate medical assistance.[2]

Storage Conditions:
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Keep container tightly closed in a dry, cool, and well-ventilated place.[2][6]

Store in a corrosives area.[2][6][9]

Store locked up.[2][6]

Keep away from heat and sources of ignition.[2]

Incompatible Materials: Strong oxidizing agents.[2]

First Aid Measures
In case of exposure to piperonylamine, immediate first aid is essential. The following table

outlines the recommended procedures.
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Rinse skin with water/shower.

Immediately call a POISON CENTER or

doctor/physician.[2][7]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Immediately call a POISON CENTER or

doctor/physician.[2][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth. Never

give anything by mouth to an unconscious

person. Drink plenty of water. If possible drink

milk afterwards. Immediately call a POISON

CENTER or doctor/physician.[2][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

piperonylamine to prevent exposure.
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Wear a NIOSH/MSHA or European Standard

EN 149 approved full-facepiece airline respirator

in the positive pressure mode with emergency

escape provisions.[2]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment.

Evacuate personnel to safe areas.

Environmental Precautions:

Should not be released into the environment.

Methods for Containment and Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[2]

Keep in suitable, closed containers for disposal.[2]

The following diagram illustrates a logical workflow for handling a piperonylamine spill.
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Piperonylamine Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Carefully Collect Contaminated Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Cleaner

Dispose of Waste According to
Institutional and Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a piperonylamine spill.
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Toxicological Information
While no acute toxicity information is available for the product itself, piperonylamine is known

to be an irritant and may induce methemoglobinemia.[2][8] It is categorized as causing severe

skin burns and eye damage, as well as respiratory irritation.[2]

Fire and Explosion Data
Piperonylamine has a high flash point, but appropriate precautions should still be taken.

Suitable Extinguishing Media:

Water spray, carbon dioxide (CO2), dry chemical, alcohol-resistant foam.

Specific Hazards Arising from the Chemical:

Thermal decomposition can lead to the release of irritating gases and vapors.[2]

Keep product and empty container away from heat and sources of ignition.[2]

Protective Equipment and Precautions for Firefighters:

As in any fire, wear a self-contained breathing apparatus (SCBA) with a full facepiece

operated in pressure-demand or other positive pressure mode, and full protective gear.[2]

This document is intended as a guide and is not a substitute for a formal risk assessment.

Always refer to the most current Safety Data Sheet (SDS) for complete and detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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